Cas no 128579-70-4 (Carbamic acid,[5-[(4-methyl-1-piperidinyl)carbonyl]-1H-benzimidazol-2-yl]-, methyl ester(9CI))

• Product name: Carbamic acid,[5-[(4-methyl-1-piperidinyl)carbonyl]-1H-benzimidazol-2-yl]-, methyl ester(9CI)
• CAS No: 128579-70-4
• MF: C₁₆H₂₀N₄O₃
• MW: 315.34706
• CID: 148070
• PubChem ID: 131013

Carbamic acid,[5-[(4-methyl-1-piperidinyl)carbonyl]-1H-benzimidazol-2-yl]-, methyl ester(9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[5-[(4-methyl-1-piperidinyl)carbonyl]-1H-benzimidazol-2-yl]-, methyl ester(9CI)
• methyl 5(6)-(4-methylpiperidin-1-yl)carbonylbenzimidazole-2-carbamate
• methyl N-[6-(4-methylpiperidine-1-carbonyl)-1H-benzimidazol-2-yl]carbamate
• 5(6)-(4-methylpiperidinocarbonyl)-2-carbomethoxyaminobenzimidazole
• AC1L2YFG
• ACMC-20mswp
• BRN 4204153
• Carba
• Carbamic acid, (5-((4-methyl-1-piperidinyl)carbonyl)-1H-benzimidazol-2-yl)-, methyl ester
• Cdri 87-144
• CTK4B6009
• Methyl (5-((4-methyl-1-piperidinyl)carbonyl)-1H-benzimidazol-2-yl)carbamate
• methyl 5(6)-(4-methylpiperidinocarbonyl)-benzimidazole-2-carbamate
• 128579-70-4
• DTXSID20155940
• CDRI-87-144
• CDRI-87/144

• Inchi： InChI=1S/C16H20N4O3/c1-10-5-7-20(8-6-10)14(21)11-3-4-12-13(9-11)18-15(17-12)19-16(22)23-2/h3-4,9-10H,5-8H2,1-2H3,(H2,17,18,19,22)
• InChI Key： UTWWDXILWODSED-UHFFFAOYSA-N
• SMILES： COC(NC1=NC2=CC=C(C(N3CCC(C)CC3)=O)C=C2N1)=O

Computed Properties

• Exact Mass: 315.14587
• Monoisotopic Mass: 316.153541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.3
• XLogP3: 2.2

Experimental Properties

• Density: 1.32
• Refractive Index: 1.649
• PSA: 84.42